Cas no 78892-51-0 (Isodetomidine)

Isodetomidine structure
Isodetomidine structure
Product name:Isodetomidine
CAS No:78892-51-0
MF:C12H14N2
MW:186.252962589264
CID:3219805
PubChem ID:23273815

Isodetomidine Chemical and Physical Properties

Names and Identifiers

    • 1H-IMIDAZOLE, 4-[(3,4-DIMETHYLPHENYL)METHYL]-
    • 1H-Imidazole, 5-[(3,4-dimethylphenyl)methyl]-
    • Isodetomidine
    • Iso detomidineQ: What is Iso detomidine Q: What is the CAS Number of Iso detomidine
    • 5-(3,4-dimethylbenzyl)-1H-imidazole
    • SCHEMBL11051421
    • DDA89251
    • DETOMIDINE,2-DESMETHYL-4-METHYL
    • DTXSID00876808
    • 78892-51-0
    • SCHEMBL21636133
    • Inchi: InChI=1S/C12H14N2/c1-9-3-4-11(5-10(9)2)6-12-7-13-8-14-12/h3-5,7-8H,6H2,1-2H3,(H,13,14)
    • InChI Key: OTTHWAKRQDLKPF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 186.115698455Da
  • Monoisotopic Mass: 186.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų
  • XLogP3: 2.7

Isodetomidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
I820410-250mg
Isodetomidine
78892-51-0
250mg
$ 3000.00 2023-09-07
TRC
I820410-50mg
Isodetomidine
78892-51-0
50mg
$620.00 2023-05-18
TRC
I820410-10mg
Isodetomidine
78892-51-0
10mg
$155.00 2023-05-18
TRC
I820410-100mg
Isodetomidine
78892-51-0
100mg
$1194.00 2023-05-18

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